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Abstract
Polyquaternium-10 is a versatile cationic polymer derived from hydroxyethyl cellulose, widely

utilized in personal care, cosmetics, and increasingly, in pharmaceutical formulations. Its utility

stems from a unique combination of properties including water solubility, substantivity to

proteinaceous surfaces, and its function as a conditioning agent, thickener, and film former.

This guide provides a detailed examination of the core physical and chemical properties of

Polyquaternium-10, offering quantitative data, experimental protocols for its characterization,

and a description of its fundamental mechanism of action. This technical overview is intended

to serve as a comprehensive resource for researchers, scientists, and professionals in drug

development exploring the applications of this polymer.

Chemical Identity and Synthesis
Polyquaternium-10, also known as Quaternium-19, is a polymeric quaternary ammonium salt of

hydroxyethyl cellulose (HEC).[1][2][3][4] It is synthesized by reacting HEC with a cationic

etherifying agent, typically formed through the reaction of epichlorohydrin and trimethylamine.

[1][3][5][6][7] This process grafts quaternary ammonium groups onto the cellulose backbone,
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imparting a net positive charge to the polymer. The resulting structure is highly effective at

adsorbing to negatively charged surfaces such as hair and skin.[1][2][3]
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Diagram 1: Simplified synthesis workflow for Polyquaternium-10.

Physical and Chemical Properties
Polyquaternium-10 is typically a white to light-yellowish granular powder with a faint, amine-like

odor.[1][2][4][8] It is available in various grades, which differ primarily in their average molecular

weight and degree of cationic substitution (charge density).[1][3] These variations influence key

properties like viscosity and conditioning effectiveness.

Data Presentation: Quantitative Properties
The key physical and chemical parameters of Polyquaternium-10 are summarized in the tables

below.

Table 1: General Physical and Chemical Identity
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Property Value / Description Citations

Chemical Name

Polymeric quaternary
ammonium salt of
hydroxyethyl cellulose

[1][2][3][4]

INCI Name Polyquaternium-10 [8][9]

Synonym Quaternium-19 [1][2][3][10]

CAS Numbers

68610-92-4, 81859-24-7,

53568-66-4, 54351-50-7,

55353-19-0

[1][8]

Appearance
White, off-white, or light-

yellowish granular powder
[1][2][8][9][11]

Odor Faint, characteristic amine-like [1][2][3][8]

| Charge | Cationic (positive) |[8][10][12][13] |

Table 2: Quantitative Specifications from Technical Data Sheets
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Parameter Value Range Conditions Citations

Molecular Weight

250,000 - 600,000
g/mol (Typical
range for various
grades)

- [3]

Viscosity
500 - 2,500 mPa·s

(cps)

2% aqueous solution

at 25°C
[8][11][14][15][16]

pH 5.0 - 7.0 2% aqueous solution [8][11]

pH Stability
Stable within a pH

range of 4 to 8
In formulation [3][13][17]

Nitrogen Content 1.7 - 2.2% - [11]

Solubility

Soluble in water,

alcohol, glycerol,

propylene glycol;

Insoluble in oil

- [1][3][8][9][14]

Melting Point ~290 °C - [18][19][20]

Density ~1.02 g/cm³ - [21]

Ash Content ≤ 4% - [11]

| Light Transmittance | > 98% | 0.5% aqueous solution, 1 cm path length, 550 nm |[11] |

Mechanism of Action in Formulations
The primary mechanism of action for Polyquaternium-10 is rooted in electrostatic interaction. In

aqueous solutions, the quaternary ammonium groups are positively charged. Substrates like

hair keratin and skin are naturally anionic (negatively charged), especially when damaged.[11]

[17] The cationic polymer is drawn to these surfaces, where it adsorbs and forms a thin,

smooth, and continuous film.[2][10][11] This film provides several benefits: it smooths the hair

cuticle to reduce frizz and improve combability, enhances moisture retention on the skin, and

provides a conditioned, silky feel.[4][10][11][17][22]
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Mechanism of Adsorption on Hair Fiber
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Diagram 2: Electrostatic interaction of Polyquaternium-10 with hair.

Experimental Protocols
Characterizing Polyquaternium-10 is crucial for quality control and formulation development.

The following are outlines of key experimental protocols.
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Protocol: Viscosity Measurement
This protocol determines the viscosity of a Polyquaternium-10 solution, a key indicator of its

molecular weight grade.

Preparation of Solution: Accurately weigh 2.0 g of Polyquaternium-10 powder and add it to

98.0 g of deionized water while stirring to create a 2% (w/w) solution.

Hydration: Continue stirring until the polymer is fully dissolved and the solution is

homogenous. This may take several hours at room temperature. Gentle heating can

accelerate dissolution.[8]

Temperature Control: Equilibrate the solution to a constant temperature of 25°C ± 0.1°C

using a water bath.

Measurement: Use a rotational viscometer (e.g., Brookfield or NDJ type) to measure the

viscosity.[11] Select an appropriate spindle and rotational speed to obtain a torque reading

within the instrument's recommended range (typically 20-80%).

Recording: Allow the reading to stabilize for at least 60 seconds before recording the

viscosity in milliPascal-seconds (mPa·s) or centipoise (cP).

Protocol: Cationic Charge Density Determination via
Colloid Titration
Colloid titration is a standard method for determining the charge density of polyelectrolytes. It

involves titrating the cationic polymer against a known anionic polymer standard.

Materials:

Polyquaternium-10 solution of known concentration.

Anionic polymer standard solution of known charge concentration (e.g., Potassium

Polyvinyl Sulfate, PVSK).

Indicator solution (e.g., Toluidine Blue O, o-TB).

pH meter and buffer solutions.
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Procedure:

Sample Preparation: Pipette a precise volume of the Polyquaternium-10 solution into a

beaker and dilute with deionized water. Adjust the pH to a consistent value (e.g., pH 4 or

7) as charge density can be pH-dependent.

Indicator Addition: Add a few drops of the Toluidine Blue O indicator. The solution should

turn blue, as the cationic indicator is free in the presence of the cationic polymer.

Titration: Titrate the sample with the anionic PVSK standard solution while stirring

continuously.

Endpoint Detection: The endpoint is reached when the PVSK has neutralized all the

cationic charges of the Polyquaternium-10 and begins to complex with the cationic

indicator. This causes a sharp color change from blue to purple/pink.[23]

Calculation: The charge density (in milliequivalents per gram, meq/g) is calculated based

on the volume and concentration of the PVSK titrant used to reach the endpoint and the

initial mass of the Polyquaternium-10 sample.
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Diagram 3: Experimental workflow for colloid titration.
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Applications in Drug Development
While established in cosmetics, Polyquaternium-10's properties are valuable in drug

development. Its cationic nature and film-forming ability can be leveraged for:

Topical Formulations: Improving the substantivity and residence time of active

pharmaceutical ingredients (APIs) on the skin or mucous membranes.

Ophthalmic Solutions: Acting as a viscosity modifier and mucoadhesive to increase the

precorneal residence time of eye drops.

Stabilization: Its compatibility with various surfactants makes it useful for stabilizing

emulsions and suspensions.[1]

Controlled Release: The polymer film can act as a barrier to modulate the release of an

entrapped API.

Safety and Toxicology
Polyquaternium-10 has a long history of safe use in consumer products. The Cosmetic

Ingredient Review (CIR) Expert Panel has assessed it as safe for use in cosmetics.[2][3]

Toxicological studies indicate a low order of toxicity.[2][3] It is poorly absorbed through the skin

and is considered a non-irritant and non-sensitizer at typical use concentrations (up to 2.0%).

[2][3][4] At concentrations of 5%, it may cause mild skin or eye irritation.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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